Cas no 2228397-79-1 (2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine)

• Product Name: 2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine
• CAS No: 2228397-79-1
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5962120
• PubChem ID: 165948756
• Update Time: 2025-05-20

2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine
• 2228397-79-1
• [2-(1H-1,3-benzodiazol-5-yl)cyclopropyl]methanamine
• EN300-1784964

• Inchi： 1S/C11H13N3/c12-5-8-3-9(8)7-1-2-10-11(4-7)14-6-13-10/h1-2,4,6,8-9H,3,5,12H2,(H,13,14)
• InChI Key： GIULUDSMJPDCIU-UHFFFAOYSA-N
• SMILES： NCC1CC1C1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine

Recent Advances in the Study of 2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine (CAS: 2228397-79-1)

The compound 2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine (CAS: 2228397-79-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine, with several research groups reporting efficient and scalable synthetic routes. The compound's cyclopropylmethanamine moiety has been identified as a key structural element that contributes to its stability and bioavailability. Furthermore, the benzodiazolyl group has been shown to play a crucial role in its interaction with biological targets, particularly in the central nervous system (CNS).

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine exhibits promising affinity for serotonin and dopamine receptors. These findings suggest its potential utility in the treatment of neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Additionally, recent research has explored its potential as an anti-inflammatory agent, with some studies reporting significant inhibition of pro-inflammatory cytokines.

One of the most notable advancements in the study of this compound is its application in targeted drug delivery systems. Researchers have successfully conjugated 2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine to nanoparticles, enhancing its therapeutic efficacy and reducing off-target effects. This approach has shown promise in preclinical models of neurodegenerative diseases, where improved blood-brain barrier penetration was observed.

Despite these promising developments, challenges remain in the clinical translation of 2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. However, the compound's unique pharmacological profile and structural features make it a compelling candidate for further investigation.

In conclusion, the recent research on 2-(1H-1,3-benzodiazol-5-yl)cyclopropylmethanamine (CAS: 2228397-79-1) underscores its potential as a versatile scaffold in drug discovery. Continued exploration of its synthetic pathways, biological mechanisms, and therapeutic applications will be crucial for unlocking its full potential in the field of chemical biology and medicinal chemistry.